2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine

• IUPAC Name: 2-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C18H16N6OS/c1-2-15(25-11-1)13-3-4-17(22-21-13)23-7-9-24(10-8-23)18-20-14-12-19-6-5-16(14)26-18/h1-6,11-12H,7-10H2
• InChI Key: CXEHKRTZGJRASD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C4=NC5=C(S4)C=CN=C5
• Molecular Formula: C18H16N6OS
• Molecular Weight: 364.4 g/mol

Description

2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine, also known as FPTP, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine involves its binding to the dopamine D3 receptor and the GABAergic system. 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has been shown to be a potent and selective ligand for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the nucleus accumbens, which is involved in the regulation of reward and motivation. 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has also been shown to decrease anxiety-like behavior in animal models, suggesting that it may have anxiolytic properties.

Advantages and Limitations for Lab Experiments

2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has several advantages for lab experiments. It is a potent and selective ligand for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine also has anxiolytic properties, which may be useful for studying the role of the GABAergic system in anxiety and mood regulation.
One limitation of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine is that it is a relatively new compound, and there is limited information available on its safety and toxicity. Further studies are needed to determine the safety and toxicity of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine before it can be used in clinical settings.

Future Directions

There are several future directions for the study of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine. One area of research is the potential use of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine as a treatment for psychiatric disorders such as anxiety and depression. Another area of research is the development of new compounds based on the structure of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine that may have improved pharmacological properties.
Conclusion:
In conclusion, 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine is a novel compound that has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective ligand for the dopamine D3 receptor and has anxiolytic properties. Further studies are needed to determine the safety and toxicity of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine and to explore its potential as a treatment for psychiatric disorders.

Synthesis Methods

2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine can be synthesized through a multistep process involving the reaction of various chemicals. The synthesis process has been described in detail in scientific literature and involves the use of specialized equipment and techniques. The synthesis of 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. 2-[4-[6-(Furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and mood.